Cas no 138668-12-9 (2,6-Nonadiene,2-nitro-, (2E,6Z)-)

• Product Name: 2,6-Nonadiene,2-nitro-, (2E,6Z)-
• CAS No: 138668-12-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 162149
• PubChem ID: 11829850
• Update Time: 2025-04-19

2,6-Nonadiene,2-nitro-, (2E,6Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Nonadiene,2-nitro-, (2E,6Z)-
• 2-nitronona-2,6-diene
• (2E,6E)-2-nitronona-2,6-diene
• 2,6-Nonadiene, 2-nitro-, (E,Z)-
• 2,6-Nonadiene, 2-nitro-, (2E,6Z)-
• (2E,6Z)-2-nitronona-2,6-diene
• (E,Z)-2-Nitro-2,6-nonadiene
• 138668-12-9

• Inchi： 1S/C9H15NO2/c1-3-4-5-6-7-8-9(2)10(11)12/h4-5,8H,3,6-7H2,1-2H3/b5-4-,9-8+
• InChI Key： PDJQEHNGAGBCRH-FTGFODROSA-N
• SMILES： [O-][N+](/C(/C)=C/CC/C=C\CC)=O

Computed Properties

• Exact Mass: 169.110279
• Monoisotopic Mass: 169.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3

Experimental Properties

• Density: 0.956
• Boiling Point: 264.7°Cat760mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.474